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Compound of Interest

Compound Name: 3,4-Bis(dodecyloxy)benzaldehyde

CAS No.: 117241-25-5

Cat. No.: B1598090

Get Quote

The molecule consists of a polar benzaldehyde headgroup coupled to two lipophilic dodecyl

chains at the meta and para positions. This amphiphilic design is strategic: the aldehyde

functionality allows for facile derivatization (e.g., Schiff base formation), while the long alkoxy

tails facilitate van der Waals interdigitation, stabilizing the liquid crystalline phases of its

derivatives.
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Property Value / Description

CAS Number 117241-25-5

Molecular Formula C₃₁H₅₄O₃

Molecular Weight 474.76 g/mol

Appearance White to pale yellow crystalline solid

Melting Point 70–73 °C

Solubility
Soluble in CHCl₃, DCM, THF, Toluene; Insoluble

in Water

¹H NMR Signature

9.82 (s, 1H, CHO), 7.41 (d, 1H, Ar-H), 7.39 (s,

1H, Ar-H), 6.94 (d, 1H, Ar-H), 4.06 (t, 4H, O-

CH₂), 1.84 (m, 4H), 1.26 (m, 32H), 0.88 (t, 6H)

[1]

Synthetic Pathways
The synthesis of 3,4-bis(dodecyloxy)benzaldehyde is a classic application of the Williamson

ether synthesis. The protocol below is optimized for high yield and purity, minimizing the

formation of mono-alkylated byproducts.

Experimental Protocol: Double Alkylation of 3,4-
Dihydroxybenzaldehyde
Reagents:

3,4-Dihydroxybenzaldehyde (1.0 eq)

1-Bromododecane (2.5 eq)

Potassium Carbonate (K₂CO₃, anhydrous, 3.0 eq)

Potassium Iodide (KI, catalytic amount, 0.1 eq)

Solvent: DMF (N,N-Dimethylformamide) or Acetone
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Step-by-Step Methodology:

Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser,

dissolve 3,4-dihydroxybenzaldehyde in DMF (approx. 5 mL per mmol).

Deprotonation: Add anhydrous K₂CO₃. The mixture will turn yellow/orange as the phenoxide

anions are generated. Stir at room temperature for 15 minutes.

Alkylation: Add 1-bromododecane and a catalytic amount of KI (to accelerate the reaction via

the Finkelstein mechanism).

Reflux: Heat the reaction mixture to 80–90 °C (if using DMF) or reflux (if using acetone) for

12–24 hours. Monitor reaction progress via TLC (Hexane:EtOAc 4:1). The starting material

(polar) should disappear, replaced by the non-polar product spot.

Workup:

Cool the mixture to room temperature.

Pour into ice-cold water (5x reaction volume). The product will precipitate as a solid.[1]

Extract with Dichloromethane (DCM) or Ethyl Acetate (3x).

Wash the combined organic layers with water (to remove DMF) and brine.

Dry over anhydrous MgSO₄ and concentrate under reduced pressure.[2]

Purification: Recrystallize from ethanol or perform column chromatography (Silica gel,

Hexane/DCM gradient) to yield the pure product as a white/pale yellow solid.

Figure 1: Synthesis Logic Flow
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Click to download full resolution via product page

Caption: Williamson ether synthesis pathway converting the polar catechol core into the

lipophilic aldehyde precursor.

Reactivity & Derivatization Profile
The chemical utility of 3,4-bis(dodecyloxy)benzaldehyde stems from the orthogonal reactivity

of its stable ether tails and its reactive aldehyde headgroup.

Schiff Base Formation: Condensation with primary amines (anilines, hydrazines) yields

imines (azomethines). This is the most common route to generating rod-like (calamitic) liquid

crystals.

Knoevenagel Condensation: Reaction with active methylene compounds (e.g., malononitrile)

extends the

-conjugation, useful for organic photovoltaics.

Oxidation/Reduction: Can be oxidized to the corresponding benzoic acid (a ligand for metal-

organic frameworks) or reduced to the benzyl alcohol.

Figure 2: Reactivity Flowchart
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Caption: Primary derivatization pathways transforming the aldehyde into functional materials.

Applications in Materials Science
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Liquid Crystal Engineering
While 3,4-bis(dodecyloxy)benzaldehyde is not typically mesogenic itself, it acts as a

"mesogenic promoter." When attached to a rigid core (like a triphenylene disc or a rod-like

azobenzene), the two dodecyl chains lower the melting point and induce nanophase

segregation.

Polycatenar Mesogens: Derivatives often form columnar phases (

) or cubic phases due to the high volume fraction of the alkyl chains [2].

Discotic Liquid Crystals: Used to synthesize triphenylene-based extensions where the

aldehyde condenses with diamines to form large, disc-shaped aromatic cores.

Organic Electronics
The compound is a precursor for transition-metal charge-transport materials. For example, it is

used to synthesize nickel dithiolene complexes, which serve as electron-transport materials in

organic field-effect transistors (OFETs) [3]. The long alkyl chains ensure solubility, allowing

these devices to be processed from solution (spin-coating).

Figure 3: Supramolecular Assembly Logic
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Caption: The transition from disordered precursor to ordered mesophase via core extension

and alkyl chain segregation.

Safety & Handling
Hazards: Classified as Irritant (Skin/Eye) and Aquatic Chronic 1 (Very toxic to aquatic life

with long-lasting effects).
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Storage: Store at 2–8 °C under an inert atmosphere (Argon/Nitrogen) to prevent slow

oxidation of the aldehyde group to the acid.

Handling: Use standard PPE (gloves, goggles). Avoid release to the environment due to the

lipophilic nature of the compound, which can bioaccumulate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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